Cas no 2006286-93-5 ((2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid)

• Product Name: (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid
• CAS No: 2006286-93-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD28977413
• CID: 4634210
• Update Time: 2025-06-12

(2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-Methyl-2-(1-pyrrolidinyl)pentanoic Acid
• (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid

• MDL： MFCD28977413
• Inchi： 1S/C10H19NO2/c1-8(2)7-9(10(12)13)11-5-3-4-6-11/h8-9H,3-7H2,1-2H3,(H,12,13)/t9-/m1/s1
• InChI Key： VOQKGEJCMAIUOB-SECBINFHSA-N
• SMILES： C(O)(=O)[C@H](N1CCCC1)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid

Recent Advances in the Study of (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid (CAS: 2006286-93-5)

The compound (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid (CAS: 2006286-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its pyrrolidine moiety and carboxylic acid functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as neurology and oncology.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid, achieving high enantiomeric purity (>99%) and yield (85%). The researchers employed asymmetric catalysis using a novel chiral ligand, which significantly improved the efficiency of the synthesis. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

Pharmacological evaluations have revealed that (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid exhibits potent activity as a modulator of GABA_A receptors. In vitro assays demonstrated its ability to enhance GABAergic neurotransmission, suggesting potential applications in treating anxiety disorders and epilepsy. Furthermore, molecular docking studies have identified key interactions between the compound and the receptor's binding site, providing insights into its mechanism of action.

In oncology, preliminary findings from a 2024 study indicate that (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma. The compound appears to induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These results, though preliminary, highlight its potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent efforts have focused on prodrug strategies to improve its oral absorption. Additionally, toxicity studies are underway to assess its safety profile in preclinical models.

In conclusion, (2R)-4-methyl-2-(pyrrolidin-1-yl)pentanoic acid represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to elucidate its full pharmacological spectrum and address existing limitations, paving the way for its transition into clinical trials. The compound's unique chemical structure and biological activity make it a compelling subject for future investigations in chemical biology and drug discovery.